Cas no 2166908-11-6 (5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2166908-11-6
• MF: C₇H₁₁F₂N₃O
• MW: 191.17854809761
• CID: 5877213
• PubChem ID: 165519410
• Update Time: 2025-10-21

5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• [5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 2166908-11-6
• EN300-1278005

• Inchi： 1S/C7H11F2N3O/c1-4(2)12-6(7(8)9)5(3-13)10-11-12/h4,7,13H,3H2,1-2H3
• InChI Key： GLMDVGCONYAJNT-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1C(C)C)F

Computed Properties

• Exact Mass: 191.08701831g/mol
• Monoisotopic Mass: 191.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

5-(Difluoromethyl)-1-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanol (CAS No. 2166908-11-6): An Emerging Compound in Medicinal Chemistry

5-(Difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2166908-11-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of a difluoromethyl group and an isopropyl substituent in the structure further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the reactivity and stability of organic compounds. In the case of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol, the presence of this group may enhance the compound's binding affinity to specific biological targets, thereby improving its efficacy as a therapeutic agent.

The isopropyl substituent, on the other hand, contributes to the overall hydrophobicity of the molecule. This property is crucial for optimizing the compound's solubility and permeability across biological membranes, which are essential factors for effective drug delivery. Additionally, the isopropyl group can influence the conformational flexibility of the molecule, potentially affecting its interaction with target proteins or enzymes.

Recent studies have explored the potential applications of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol in various therapeutic areas. One notable area of research is its antifungal activity. Triazoles are well-known for their potent antifungal properties, and the introduction of a difluoromethyl group has been shown to enhance this activity against a range of fungal pathogens. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antifungal activity against Candida albicans, a common cause of opportunistic infections in immunocompromised patients.

Beyond its antifungal properties, 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Research has indicated that this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual mechanism of action makes it a potential candidate for developing new anti-inflammatory drugs with improved safety profiles.

In addition to its therapeutic applications, 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has been studied for its potential use in chemical synthesis and materials science. The triazole ring is a versatile building block that can be readily incorporated into complex molecular architectures through click chemistry reactions. This makes it an attractive starting material for synthesizing functional materials with tailored properties for applications in catalysis, sensing, and drug delivery systems.

The synthesis of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol typically involves multistep processes that include the formation of the triazole ring through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. The introduction of the difluoromethyl group can be achieved through various synthetic strategies, such as nucleophilic substitution or direct fluorination methods. These synthetic routes have been optimized to ensure high yields and purity levels, making it feasible for large-scale production.

In conclusion, 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2166908-11-6) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.